![molecular formula C9H12N2S B7575690 m-Xylylthiocarbamid](/img/structure/B7575690.png)
m-Xylylthiocarbamid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
M-Xylylthiocarbamid (MXC) is a chemical compound that belongs to the family of thiocarbamates. It is widely used in scientific research for its ability to inhibit protein tyrosine phosphatases (PTPs), which are enzymes that play a critical role in regulating cellular signaling pathways. MXC has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for investigating the mechanisms of various diseases.
Mechanism of Action
M-Xylylthiocarbamid inhibits PTP activity by binding to the active site of the enzyme and blocking its catalytic activity. This leads to an accumulation of phosphorylated proteins in the cell, which can have downstream effects on various signaling pathways.
Biochemical and physiological effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the regulation of insulin signaling, the modulation of immune responses, and the inhibition of cancer cell growth. This compound has also been shown to have neuroprotective effects, making it a potential therapeutic agent for neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using m-Xylylthiocarbamid in lab experiments is its ability to selectively inhibit PTPs, which allows researchers to investigate the specific role of these enzymes in various cellular processes. However, this compound can also have off-target effects on other enzymes, which can complicate data interpretation. Additionally, this compound is a toxic compound and must be handled with care in the lab.
Future Directions
There are several future directions for research involving m-Xylylthiocarbamid. One area of interest is the development of more selective PTP inhibitors that can target specific isoforms of these enzymes. Another area of interest is the use of this compound as a therapeutic agent for diseases such as diabetes, cancer, and neurodegenerative disorders. Additionally, this compound could be used in combination with other drugs to enhance their efficacy or reduce their side effects.
Synthesis Methods
M-Xylylthiocarbamid can be synthesized through a two-step process involving the reaction of m-xylylene diamine with carbon disulfide to form the intermediate m-xylylene dithiocarbamate, which is then treated with acid to produce this compound.
Scientific Research Applications
M-Xylylthiocarbamid has been used extensively in scientific research to investigate the role of PTPs in various cellular processes. It has been shown to inhibit the activity of several PTPs, including PTP1B, which is a key regulator of insulin signaling. This compound has also been used to study the role of PTPs in cancer, inflammation, and other diseases.
properties
IUPAC Name |
(3-methylphenyl)methylthiourea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2S/c1-7-3-2-4-8(5-7)6-11-9(10)12/h2-5H,6H2,1H3,(H3,10,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YOGZYIKSCZLDAP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CNC(=S)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.